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Compound of Interest

Compound Name: Thiodiglycol

Cat. No.: B106055 Get Quote

This guide provides essential procedural information for the safe handling, storage, and

disposal of thiodiglycol in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure a safe and compliant work environment.

Hazard Overview
Thiodiglycol is a colorless, viscous liquid with a characteristic odor.[1][2] While less toxic than

other glycols, it presents several hazards that require careful management.

Primary Hazard: Causes serious eye irritation.[3][4][5]

Contact Hazard: Can cause mild skin irritation upon contact.[3]

Inhalation Hazard: May act as a potential respiratory irritant if inhaled.[1][3] While its

evaporation at 20°C is negligible, a harmful concentration of airborne particles can be

reached quickly if the substance is sprayed.[1][6]

Chemical Hazards: Decomposes on heating, producing toxic and corrosive fumes such as

hydrogen sulfide and sulfur oxides.[1][2] It can also react violently with strong acids and

strong oxidants.[1]

Physical and Chemical Properties
Understanding the properties of thiodiglycol is crucial for safe handling and storage.
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Property Value

Molecular Formula C₄H₁₀O₂S[3]

Molecular Weight 122.19 g/mol [3]

Appearance Colorless, viscous liquid[1]

Melting Point -10°C to -18°C[1]

Flash Point 160°C (open cup)[1]

Auto-ignition Temp. 260°C[1]

Solubility in Water Miscible (100 g/100ml at 20°C)[1][3]

Vapor Density 4.22 (air = 1)[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling thiodiglycol to minimize exposure

risk.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or safety goggles

conforming to EN166 or

NIOSH standards.[4][7]

Protects against splashes and

vapors that cause serious eye

irritation.[4][5]

Skin Protection
Chemical-resistant protective

gloves.[1][7]

Prevents skin contact and

potential mild irritation.[3]

Gloves must be inspected

before use.[4]

Respiratory Protection

Use in a well-ventilated area

with local exhaust.[1][3][6] If

ventilation is inadequate or in

case of spraying, use a full-

face respirator with appropriate

cartridges (e.g., type ABEK EN

14387).[4]

Protects against inhalation of

vapors or mists, which can

irritate the respiratory tract.[1]

[4]

Body Protection Standard laboratory coat.
Protects against accidental

skin contact on arms and body.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for preventing accidents and

exposure.

Handling Protocol:

Ventilation: Always handle thiodiglycol in a well-ventilated area, preferably within a

chemical fume hood.[3][6]

Avoid Contact: Take precautions to avoid contact with skin and eyes and prevent inhalation

of any vapor or mist.[4]

Ignition Sources: Keep away from open flames and hot surfaces.[1][6] Although it has a high

flash point, it is combustible.[1]
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Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[4] Do not eat, drink, or smoke in the work area.[1]

Storage Protocol:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.[4][8]

Incompatibilities: Store away from strong acids and strong oxidants.[1]

Atmosphere: The material is hygroscopic and air-sensitive; consider storing under an inert

gas.[4]

Emergency Procedures: Spill and Exposure
Management
Immediate and appropriate action is required in the event of a spill or personnel exposure.

Spill Management Protocol:

Ensure Safety: Evacuate non-essential personnel. Ensure adequate ventilation and wear all

required PPE, including respiratory protection.[2][4]

Contain Spill: Prevent the spill from spreading and stop it from entering drains.[4][7]

Absorb Liquid: Collect any leaking liquid into covered containers.[1] Absorb the remaining

liquid with an inert, non-combustible material such as sand or vermiculite.[1][2][7]

Collect Waste: Scoop the absorbed material into a suitable, closed container labeled for

hazardous waste disposal.[2][4]

Clean Area: Clean the spill area thoroughly once the material has been removed.

First-Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[4]

Remove contact lenses if present and easy to do so.[4] Seek immediate medical attention.[1]
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Skin Contact: Remove contaminated clothing immediately.[9] Wash the affected skin with

plenty of soap and water.[4][9]

Inhalation: Move the person to fresh air and have them rest.[1][9] If breathing is difficult or

stops, provide artificial respiration and seek immediate medical attention.[4][9]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][9] Seek medical

attention.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/111-48-8_thiodiglycol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.inchem.org/documents/icsc/icsc/eics1601.htm
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/111-48-8_thiodiglycol.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.inchem.org/documents/icsc/icsc/eics1601.htm
https://www.inchem.org/documents/icsc/icsc/eics1601.htm
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiodiglycol Spill
Identified

Assess Situation
(Size & Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Isolate Area &
Prevent Entry to Drains

Contain & Absorb Spill
(Use Inert Material)

Collect Waste into
Labeled Closed Container

Decontaminate
Spill Area

Dispose of Waste per
Local Regulations

Click to download full resolution via product page

Caption: Emergency workflow for a thiodiglycol spill.
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Disposal Plan
Proper disposal of thiodiglycol and associated waste is mandatory to ensure environmental

safety and regulatory compliance.

Disposal Protocol:

Waste Classification: Thiodiglycol waste is considered hazardous waste.[2][4]

Containerization: All waste material, including unused product and contaminated items (e.g.,

absorbent materials, gloves), must be collected in suitable, closed, and clearly labeled

containers.[2][4] Do not mix with other waste.

Regulatory Compliance: Disposal must be conducted in strict accordance with all local,

regional, and national environmental regulations.[1][3][7]

Authorized Disposal: Arrange for collection and disposal by a licensed hazardous waste

management company.[5] Do not dispose of the product down the drain or with municipal

waste.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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